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Compound of Interest

Compound Name: 1-Bromo-3, 7-dimethyloctane

Cat. No.: B123281

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed breakdown of the molecular weight of 1-Bromo-3,7-
dimethyloctane, a halogenated alkane. The determination of an accurate molecular weight is
a fundamental parameter in chemical synthesis, characterization, and various applications
within drug development and scientific research.

Summary of Molecular Weight Data

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
For 1-Bromo-3,7-dimethyloctane, with the molecular formula C10H21Br, the calculation is
based on the atomic weights of carbon, hydrogen, and bromine.

Total
Chemical ) Atomic Weight o
Component Quantity Contribution
Formula (amu)
(amu)
Carbon C 10 12.011 120.11
1.008[1][2][3][4
Hydrogen H 21 SRR 21.168
[5]
79.904[6][7][8][9
Bromine Br 1 SR 79.904

[10]

Total CioH21Br 221.182
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The experimentally determined and commonly cited molecular weight for 1-Bromo-3,7-
dimethyloctane is approximately 221.18 g/mol [11][12][13].

Logical Relationship of Constituent Elements

The following diagram illustrates the elemental composition that constitutes the 1-Bromo-3,7-
dimethyloctane molecule.
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Carbon (C) Hydrogen (H) Bromine (Br)
10 atoms 21 atoms 1 atom
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Sample Preparation

Dissolve 1-Bromo-3,7-dimethyloctane
in volatile solvent
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Generate Mass Spectrum
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Identify Molecular lon Peak (M*")

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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